Cas no 80953-07-7 (Acetic acid, 2-bromo-,1,7,7-trimethylbicyclo[2.2.1]hept-2-yl ester)

• Product name: Acetic acid, 2-bromo-,1,7,7-trimethylbicyclo[2.2.1]hept-2-yl ester
• CAS No: 80953-07-7
• MF: C₁₂H₁₉O₂Br
• MW: 275.18206
• CID: 727100
• PubChem ID: 133575

Acetic acid, 2-bromo-,1,7,7-trimethylbicyclo[2.2.1]hept-2-yl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, 2-bromo-,1,7,7-trimethylbicyclo[2.2.1]hept-2-yl ester
• (4,7,7-trimethyl-3-bicyclo[2.2.1]heptanyl) 2-bromoacetate
• isobornyl bromoacetate
• 80953-07-7
• AKOS019032987
• Acetic acid, bromo-, 1,7,7-trimethylbicyclo(2.2.1)hept-2-yl ester
• SCHEMBL19333414
• NCIOpen2_001940

• Inchi： InChI=1S/C12H19BrO2/c1-11(2)8-4-5-12(11,3)9(6-8)15-10(14)7-13/h8-9H,4-7H2,1-3H3
• InChI Key： UQVUYLPZSVMLRQ-UHFFFAOYSA-N
• SMILES： CC1(C2CCC1(C(C2)OC(=O)CBr)C)C

Computed Properties

• Exact Mass: 274.056842
• Monoisotopic Mass: 274.056842
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 4.1

Experimental Properties

• Density: 1.32
• Boiling Point: 281.3°C at 760 mmHg
• Flash Point: 123.9°C
• Refractive Index: 1.518